1-Benzyloxy-4-bromomethyl-2-chloro-benzene
Cat. No. B8659303
M. Wt: 311.60 g/mol
InChI Key: VPPPBXQHZBIXGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:5]([c:6]1[cH:7][cH:8][cH:9][cH:10][cH:11]1)[O:12][c:13]1[c:14]([Cl:21])[cH:15][c:16]([CH2:19][OH:20])[cH:17][cH:18]1.[CH3:25][CH2:26][O:27][CH2:28][CH3:29].[Cl:22][CH2:23][Cl:24].[P:1]([Br:2])([Br:3])[Br:4]>>[Br:2][CH2:19][c:16]1[cH:15][c:14]([Cl:21])[c:13]([O:12][CH2:5][c:6]2[cH:7][cH:8][cH:9][cH:10][cH:11]2)[cH:18][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1ccc(OCc2ccccc2)c(Cl)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrP(Br)Br
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1cc(CBr)ccc1OCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
